
Tricyclamol Chloride: Key Characterization Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Get Quote

The table below summarizes the core chemical and physical information for tricyclamol chloride from the

available literature.

Property Details

CAS Number 3818-88-0 [1] [2]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [1] [2]

Molecular
Formula

C₂₀H₃₃ClNO [1] [2]

Molecular
Weight

338.93500 [1]

SMILES C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)O.[Cl-] [2]

InChI Key PISKUTGWQHZKIK-UHFFFAOYSA-M [3] [2]

Synonyms Elorine chloride, Lergine chloride, Tricoloid chloride, Tricyclamol methochloride [1] [2]

Related
Compound

Procyclidine Hydrochloride (CAS 1508-76-5). Note: This is a different salt with its

own CAS number and molecular formula (C₁₉H₃₀ClNO) [4].
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Synthetic Method Overview

The primary synthesis route, detailed in the patent US2826590A, involves a Grignard reaction [5]. The

following diagram outlines the core synthetic workflow.

Intermediate:
1-Phenyl-1-cyclohexyl-

3-chloropropan-1-ol

Reaction with
N-Methylpyrrolidine

Grignard Reagent
& Solvent

Tricyclamol Chloride
(Product)

Quaternization

Grignard Reagent Preparation
(Cyclohexylmagnesium bromide)

Click to download full resolution via product page

Key Experimental Steps from the Patent [5]:

Grignard Reagent Preparation: Cyclohexylmagnesium bromide is prepared by reacting cyclohexyl
bromide with magnesium turnings in a solvent like diethyl ether or 2-butanone.

Intermediate Formation: The Grignard reagent is reacted with 3-chloro-1-phenylpropan-1-one to
form the key intermediate, 1-phenyl-1-cyclohexyl-3-chloropropan-1-ol.
Final Quaternization: The intermediate is then reacted with N-methylpyrrolidine in a suitable
solvent. The patent specifies that this reaction is carried out with heating, followed by cooling and

purification, often involving recrystallization from a solvent like a benzene/acetone mixture to obtain
the final tricyclamol chloride product.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://patents.google.com/patent/US2826590A/en
https://www.smolecule.com/products/s584187?utm_src=pdf-body-img
https://patents.google.com/patent/US2826590A/en
https://www.smolecule.com/products/s584187?utm_src=pdf-body
https://www.smolecule.com/products/s584187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Common Characterization Challenges & Solutions

Based on the synthesis and properties, here are potential characterization problems and troubleshooting

approaches.

Problem Possible Cause Troubleshooting Guide

Low Product
Yield

Incomplete Grignard
reaction; moisture.

Ensure all glassware is thoroughly dried and reactions are
performed under an inert atmosphere (e.g., nitrogen or

argon). Confirm fresh, active magnesium turnings are used
[5].

Impurity in
Final Product

Incomplete
quaternization; side

reactions.

Extend the reaction time or increase temperature for the
quaternization step with N-methylpyrrolidine. Follow the

patent's purification procedure, which may involve
recrystallization from a benzene/acetone mixture [5].

Incorrect
Spectral Data

Presence of solvates
or different

polymorphic forms.

Dry the sample thoroughly. Consistently use the same
solvent system for recrystallization. Compare your NMR and

Mass Spec data with the canonical SMILES and formula
provided in chemical databases [3] [1] [2].

Handling and
Solubility
Issues

Hydroscopicity; salt
form.

Store the compound in a desiccator. For solubility, the
related procyclidine hydrochloride is soluble in DMSO and

water upon warming [4] – this may be a useful reference,
but note the compounds are different.

Alternative Strategies for Technical Support

Since public, detailed troubleshooting guides for this specific compound are scarce, you might find the

following strategies more effective:

Consult Official Standards: Refer to high-quality chemical databases like ChEBI [3] for

standardized identifiers and structural information, which are crucial for confirming you have the
correct compound.

Analyze the Original Patent: Carefully study the US2826590A patent [5]. It contains the most
detailed, though not always optimized, public procedure. Pay close attention to solvents,
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temperatures, reaction times, and purification methods.

Explore Related Compounds: Use information from well-characterized salts like Procyclidine
Hydrochloride (HY-B1487) with caution. While it shares a similar base structure, its physical

properties (solubility, melting point) will differ from tricyclamol chloride [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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